Cas no 951890-81-6 (2-Methyl-3-(4-n-propylphenyl)-1-propene)

• Product Name: 2-Methyl-3-(4-n-propylphenyl)-1-propene
• CAS No: 951890-81-6
• MF: C₁₃H₁₈
• MW: 174.282023906708
• MDL: MFCD07775122
• CID: 4722514
• Update Time: 2025-05-20

2-Methyl-3-(4-n-propylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(4-n-propylphenyl)-1-propene
• 1-(2-METHYLPROP-2-EN-1-YL)-4-PROPYLBENZENE

• MDL： MFCD07775122
• Inchi： 1S/C13H18/c1-4-5-12-6-8-13(9-7-12)10-11(2)3/h6-9H,2,4-5,10H2,1,3H3
• InChI Key： CDUKOJADACOZKM-UHFFFAOYSA-N
• SMILES： C(CC)C1C=CC(=CC=1)CC(=C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Methyl-3-(4-n-propylphenyl)-1-propene

Introduction to 2-Methyl-3-(4-n-propylphenyl)-1-propene (CAS No. 951890-81-6) and Its Emerging Applications in Chemical Biology

2-Methyl-3-(4-n-propylphenyl)-1-propene, identified by the chemical identifier CAS No. 951890-81-6, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This terpene derivative, characterized by its unique structural motifs, has garnered attention due to its potential biological activities and its role as a building block in synthetic chemistry. The compound’s molecular structure, featuring a propene backbone with substituents that include a methyl group and a 4-n-propylphenyl moiety, positions it as a versatile candidate for further exploration in drug discovery and material science.

The n-propylphenyl group in 2-Methyl-3-(4-n-propylphenyl)-1-propene contributes to its complex electronic properties, making it a valuable intermediate in the synthesis of more intricate molecules. This feature has been exploited in recent studies aiming to develop novel pharmacophores targeting various therapeutic pathways. Researchers have been particularly intrigued by its potential to interact with biological targets due to the aromatic ring system and the alkyl substituents that modulate its solubility and reactivity.

In the realm of medicinal chemistry, derivatives of 2-Methyl-3-(4-n-propylphenyl)-1-propene have been investigated for their pharmacological profiles. Preliminary studies suggest that modifications to this core structure could yield compounds with enhanced binding affinity to specific receptors or enzymes. For instance, the presence of the phenyl ring enhances lipophilicity, which is often a critical factor in drug bioavailability. Additionally, the propene double bond offers opportunities for further functionalization, allowing chemists to introduce additional pharmacologically relevant groups.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Methyl-3-(4-n-propylphenyl)-1-propene for biological activity. Molecular docking simulations and virtual screening have identified promising scaffolds for drug development, including analogs of this compound that may exhibit improved efficacy or reduced toxicity. These computational approaches are complemented by experimental validation, where synthetic derivatives are tested for their biological effects in vitro and in vivo.

The synthetic utility of 2-Methyl-3-(4-n-propylphenyl)-1-propene extends beyond pharmaceutical applications. In materials science, its structural features make it a candidate for developing novel polymers or liquid crystals with tailored properties. The compound’s ability to undergo polymerization or cross-linking reactions could lead to materials with unique mechanical or optical characteristics. Such applications are particularly relevant in the development of advanced coatings, adhesives, or even electronic materials where precise molecular architecture is essential.

From a chemical biology perspective, understanding the interactions between 2-Methyl-3-(4-n-propylphenyl)-1-propene and biological systems is crucial. The compound’s ability to modulate enzyme activity or receptor binding has implications for understanding disease mechanisms and developing targeted therapies. For example, researchers are exploring its potential as an intermediate in synthesizing kinase inhibitors or other small-molecule drugs that interact with cellular signaling pathways. The precision offered by modern synthetic methods allows for the creation of analogs that can be fine-tuned to achieve desired biological outcomes.

The role of CAS No. 951890-81-6 in academic and industrial research underscores its importance as a versatile building block. Its structural features provide chemists with a scaffold upon which numerous functional groups can be introduced, enabling the exploration of diverse chemical space. This flexibility is particularly valuable in drug discovery pipelines, where identifying novel molecular structures is key to overcoming resistance or targeting previously untapped therapeutic areas.

In conclusion, 2-Methyl-3-(4-n-propylphenyl)-1-propene represents a fascinating compound with broad applications across chemical biology and materials science. Its unique structural attributes and synthetic accessibility make it an attractive candidate for further investigation. As research continues to uncover new biological targets and advanced synthetic methodologies, compounds like this are poised to play a pivotal role in shaping the future of pharmaceuticals and advanced materials.